
biological role of [Leu15]-Gastrin I in stomach

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: [Leu15]-Gastrin I (human)

Cat. No.: S1902245
Get Quote

Molecular Mechanism of Action

[Leu15]-Gastrin I (human) functions primarily through the activation of the cholecystokinin-B receptor

(CCK-BR), which is expressed on the surface of target cells such as enterochromaffin-like (ECL) cells and

parietal cells in the stomach [1] [2] [3].

The following diagram illustrates the core signaling pathway:
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[Leu15]-Gastrin I activates CCK-B receptor signaling pathways.

Activation of this pathway leads to two primary outcomes:

Stimulation of Gastric Acid Secretion: The calcium mobilization in parietal cells directly triggers the
upregulation and secretion of gastric acid via H+/K+ ATPase pumps [3].

Trophic Effects and Growth: The activation of PKC and subsequent downstream pathways,
including the Ras-ERK cascade, promotes DNA synthesis and cellular proliferation, which is crucial

for the maintenance of the GI epithelium [2] [4].

Experimental Research Application

This peptide is vital in laboratory research, particularly in establishing advanced cell culture models. A key

application is its use as a supplement in culture media for generating and maintaining human intestinal

organoids [5].

The workflow for this protocol can be summarized as follows:

Human Intestinal Tissue

Crypt Isolation

Embed in Matrigel

Apply Culture Medium

Organoid Formation & Growth

[Leu15]-Gastrin I Other Key Supplements
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Workflow for using [Leu15]-Gastrin I in human intestinal organoid generation.

The following table details the typical composition of a complete culture medium used in such organoid

experiments, highlighting the role of [Leu15]-Gastrin I among other critical factors [5]:

Component Category Typical Function

WNT Surrogate-
Fc

Growth Factor Activates WNT/β-catenin signaling, critical for stem cell

maintenance.

R-Spondin 1 Growth Factor Potentiates WNT signaling, essential for epithelial

proliferation.

Noggin Growth Factor BMP pathway inhibitor; promotes stemness and epithelial

growth.

Recombinant
EGF

Growth Factor Stimulates epithelial cell proliferation and survival.

A83-01 Small Molecule Inhibitor of TGF-β signaling; supports organoid growth.

Nicotinamide Metabolite Improves organoid efficiency by inhibiting cell
differentiation.

N-Acetylcysteine Antioxidant Reduces oxidative stress in the culture environment.

[Leu15]-Gastrin I Peptide Hormone Trophic factor for the gastrointestinal epithelium [5].

B-27 Supplement Serum-Free
Supplement

Provides hormones, vitamins, and other necessary
factors.

Key Distinction from Native Gastrin

The critical difference between [Leu15]-Gastrin I and the native human Gastrin I lies in its superior

stability. Native Gastrin I has a methionine at position 15, which is prone to oxidation, leading to a loss of
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biological activity in solution [6] [7] [8]. The strategic substitution with leucine, a non-oxidizable amino

acid, results in a peptide analog with full biological activity but significantly higher stability in aqueous

solutions, making it more reliable for experimental use [6] [8].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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